Cas no 2172259-18-4 (3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2172259-18-4
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 6188432
• PubChem ID: 165795791
• Update Time: 2025-06-20

3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile
• 2172259-18-4
• EN300-1591585

• Inchi： 1S/C11H10BrN3/c1-15-10-3-2-7(12)4-8(10)9(5-13)11(15)6-14/h2-4H,5,13H2,1H3
• InChI Key： KIHDSKNDCKZERR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CN)=C(C#N)N2C

Computed Properties

• Exact Mass: 263.00581g/mol
• Monoisotopic Mass: 263.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile

Introduction to 3-(Aminomethyl)-5-Bromo-1-Methyl-1H-Indole-2-Carbonitrile (CAS No. 2172259-18-4)

3-(Aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172259-18-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indoles, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile is characterized by a substituted indole ring with a bromine atom at the 5-position, a methyl group at the 1-position, and an aminomethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile has also shown potential in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The neuroprotective properties of 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings suggest that 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 5-bromoindole with formaldehyde followed by methylation and nitrile formation. The final step often involves reduction to form the aminomethyl group. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The future prospects for 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its potential in combination therapies. Additionally, efforts are being made to develop prodrugs or analogs with improved efficacy and reduced side effects.

In conclusion, 3-(aminomethyl)-5-bromo-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172259-18-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent.